Cas no 851947-77-8 (ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure

851947-77-8 structure

Product Name:ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate

CAS No:851947-77-8

MF:C₂₆H₁₉ClN₄O₅S

MW:534.970863580704

CID:5853813

PubChem ID:4363288

Update Time:2023-11-21

ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[[[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,4-dihydro-4-oxo-3-phenyl-, ethyl ester
- AB00670215-01
- AKOS024590054
- ethyl 5-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido]-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- F0641-0117
- ethyl 5-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
- 851947-77-8
- ethyl 5-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- Inchi： 1S/C26H19ClN4O5S/c1-3-35-26(34)22-17-13-37-24(20(17)25(33)31(29-22)15-9-5-4-6-10-15)28-23(32)19-14(2)36-30-21(19)16-11-7-8-12-18(16)27/h4-13H,3H2,1-2H3,(H,28,32)
- InChI Key： SXSQVPUDHSQUHO-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C2=C(NC(C3=C(C)ON=C3C3=CC=CC=C3Cl)=O)SC=C12

Computed Properties

Exact Mass: 534.0764686g/mol
Monoisotopic Mass: 534.0764686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 37
Rotatable Bond Count: 7
Complexity: 915
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 142Å²

Experimental Properties

Density: 1.48±0.1 g/cm3(Predicted)
pka: 10.86±0.20(Predicted)

ethyl 5-3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-amido-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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